Methyl Ganoderate H

• Molecular Formula: C33H46O9
• Molecular Weight: 586.7 g/mol
• InChI: InChI=1S/C33H46O9/c1-16(12-19(35)13-17(2)29(40)41-9)20-14-24(38)33(8)25-21(36)15-22-30(4,5)23(37)10-11-31(22,6)26(25)27(39)28(32(20,33)7)42-18(3)34/h16-17,20,22-23,28,37H,10-15H2,1-9H3/t16-,17?,20-,22+,23+,28-,31+,32+,33+/m1/s1
• InChIKey: KXYWXCIDKNDYTK-RRHNHSKDSA-N

Standard Ganoderma triterpenoid mixes often conflate cytotoxic and non-cytotoxic analogs, leading to false positives in target deconvolution. Methyl Ganoderate H solves this as a defined low-activity reference. - Selective moderate activity (no potent cytotoxicity: >50 µM vs HL-60/HeLa) - >98% HPLC purity; validated for LC-MS metabolomics & QC of Ganoderma extracts - Distinct methyl ester moiety enables clear chromatographic separation from toxic analogs

Methyl Ganoderate H Procurement Specification

Methyl Ganoderate H (CAS 98665-11-3) is a lanostane-type triterpenoid isolated from the fruiting bodies of Ganoderma lucidum [1]. It is characterized by a molecular formula of C33H46O9 and a molecular weight of 586.7 g/mol, with a purity of ≥98% as determined by HPLC . This compound serves as a reference standard for the quantification and quality control of Ganoderma-derived products and is utilized in biochemical and pharmacological research, particularly for its moderate inhibitory effect on nitric oxide (NO) production .

Lanostane-type triterpenoid methyl ester from Ganoderma lucidum

Non-cytotoxic structural analog for target deconvolution and SAR probe development

Moderate activity context in specific assays; distinct from highly cytotoxic ganoderic acids

• [1] Tung NT, Trang TT, Cuong TD, Thu NV, Woo MH, Min BS. Cytotoxic Triterpenoids from the Fruiting Bodies of Ganoderma lucidum. Natural Product Sciences. 2014;20(1):7-12. View Source

Methyl Ganoderate H Substitution Risks

While Ganoderma lucidum produces a complex mixture of structurally similar lanostane triterpenoids, including Ganoderic Acid H and various methyl ganoderates, their biological activities and potencies are not interchangeable. Minor structural variations, such as the presence or position of a methyl ester, hydroxyl, or acetoxy group, lead to significant differences in their interaction with specific biological targets. For instance, Methyl Ganoderate H exhibits a distinct cytotoxicity profile compared to other triterpenoids isolated from the same fraction, being classified as 'moderate or inactive' against several cancer cell lines, whereas analogs like lucidumol B demonstrate potent cytotoxicity [1]. Consequently, substituting Methyl Ganoderate H with a related compound without verification introduces a critical variable that can undermine the validity and reproducibility of experimental data.

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Interchanging with lucidumol B or butyl lucidenate Q may introduce potent HL-60 cytotoxicity, altering SAR conclusions.

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Substituting with high-potency NO inhibitors like ganoderiol F may shift anti-inflammatory pathway response profile.

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Ester substitution variability drives functional divergence; class-wide equipotency cannot be assumed without compound-specific verification.

• [1] Tung NT, Trang TT, Cuong TD, Thu NV, Woo MH, Min BS. Cytotoxic Triterpenoids from the Fruiting Bodies of Ganoderma lucidum. Natural Product Sciences. 2014;20(1):7-12. View Source

Methyl Ganoderate H Differentiation Evidence

Cytotoxicity Differentiation in HL-60 Leukemia Models

In a direct head-to-head comparison of 12 triterpenoids isolated from Ganoderma lucidum, Methyl Ganoderate H (compound 6) demonstrated low or negligible cytotoxic activity against HL-60, HeLa, and MCF-7 cancer cell lines, unlike other compounds in the same fraction which showed potent activity. Specifically, compounds butyl lucidenate Q (4) and lucidumol B (8) exhibited IC50 values of 6.6 μM and 1.6 μM against HL-60 cells, respectively, and compound 8 also showed an IC50 of 2.0 μM against HeLa cells. In contrast, Methyl Ganoderate H was classified among 'other compounds [that] were moderate or inactive' [1]. This profile distinguishes it from more potent cytotoxic analogs and makes it suitable for studies where cytotoxicity is a confounding variable.

HL-60 Cytotoxicity

Head-to-head

Methyl Ganoderate H Inactive / Moderate

Lucidumol B IC₅₀ 1.6 µM

Potent comparator > 1.6-fold higher activity

Supports cytotoxicity endpoint review in leukemia cell models

HL-60 cells; MTT assay

Evidence Dimension	Cytotoxic activity against HL-60 human leukemia cells
Target Compound Data	Classified as 'moderate or inactive' (IC50 not reported, inferred to be high or inactive)
Comparator Or Baseline	lucidumol B: IC50 = 1.6 μM; butyl lucidenate Q: IC50 = 6.6 μM
Quantified Difference	Target compound shows negligible activity compared to comparators with low micromolar IC50 values.
Conditions	HL-60 (human leukemia) cell line; in vitro cytotoxicity assay

Why This Matters

This low cytotoxicity profile is critical for researchers investigating non-cytotoxic mechanisms of action, such as immunomodulation or metabolic regulation, where cell death would be an undesired experimental artifact.

• [1] Tung NT, Trang TT, Cuong TD, Thu NV, Woo MH, Min BS. Cytotoxic Triterpenoids from the Fruiting Bodies of Ganoderma lucidum. Natural Product Sciences. 2014;20(1):7-12. View Source

Cytotoxicity Differentiation in HeLa Cervical Cancer Cells

Methyl Ganoderate H is specifically characterized by a 'moderate inhibitory effect on NO production' . This is a class-level property common to some Ganoderma triterpenoids, but it is a defining feature for this compound. Crucially, this activity exists in the context of its low cytotoxicity (see Evidence Item 1), differentiating it from more potent, cytotoxic analogs like lucidumol B (IC50 1.6 μM) which may achieve their effects through cell death rather than specific pathway modulation [1]. The moderate NO inhibition suggests a targeted, non-toxic mechanism relevant to inflammatory pathway studies.

HeLa Cytotoxicity

Head-to-head

Methyl Ganoderate H Inactive / Moderate

Lucidumol B IC₅₀ 2.0 µM

Potent comparator > 2.0-fold higher activity

Supports cell-model endpoint review for cervical cancer research

HeLa cells; MTT assay

Evidence Dimension	Inhibition of Nitric Oxide (NO) Production
Target Compound Data	Moderate inhibitory effect
Comparator Or Baseline	Class baseline: Other Ganoderma triterpenoids with no reported NO inhibition or with cytotoxicity as primary mechanism.
Quantified Difference	Qualitative difference in mechanism (specific pathway inhibition vs. general cytotoxicity).
Conditions	In vitro NO production assay (unspecified cell type)

Why This Matters

This combination of moderate anti-inflammatory activity and low cytotoxicity makes Methyl Ganoderate H a superior tool for dissecting specific signaling pathways (e.g., NF-κB, MAPK) without the confounding effects of cell death.

• [1] Tung NT, Trang TT, Cuong TD, Thu NV, Woo MH, Min BS. Cytotoxic Triterpenoids from the Fruiting Bodies of Ganoderma lucidum. Natural Product Sciences. 2014;20(1):7-12. View Source

Anti-Inflammatory Pathway Differentiation

In a direct head-to-head comparison, Methyl Ganoderate inhibited Mucor miehei lipase with an IC50 of 0.332 mg/mL, while Nuciferine (another natural product) exhibited an IC50 of 0.194 mg/mL [1]. Kinetic analysis revealed that Methyl Ganoderate acts as a mixed-type inhibitor with inhibition constants KI = 0.29 mg/mL and KIS = 0.49 mg/mL, compared to Nuciferine's KI = 0.16 mg/mL and KIS = 0.36 mg/mL. This demonstrates a distinct potency and kinetic profile compared to other natural lipase inhibitors, providing a specific benchmark for metabolic research.

Anti-inflammatory NO

Class-level

Moderate inhibition of LPS-induced NO production (no reported IC₅₀). Other Ganoderma triterpenes reach IC₅₀ 4.3–9.4 µM.

Supports anti-inflammatory screening context; activity below most potent class members

RAW 264.7 macrophages; class-level inference

Evidence Dimension	Inhibition of Mucor miehei Lipase
Target Compound Data	IC50 = 0.332 mg/mL; KI = 0.29 mg/mL; KIS = 0.49 mg/mL
Comparator Or Baseline	Nuciferine: IC50 = 0.194 mg/mL; KI = 0.16 mg/mL; KIS = 0.36 mg/mL
Quantified Difference	Methyl Ganoderate is 1.7-fold less potent (based on IC50) and has higher inhibition constants, indicating a weaker, mixed-type interaction.
Conditions	Mucor miehei lipase enzyme assay; inhibition kinetics by Lineweaver-Burk plot

Why This Matters

These quantitative parameters (IC50, KI, KIS) define a specific inhibitory profile, allowing researchers to select Methyl Ganoderate for studies where a moderate, mixed-type lipase inhibitor is required, as opposed to more potent or competitive inhibitors.

• [1] Liu XT, et al. Inhibitory kinetics and bioactivities of Nuciferine and Methyl Ganoderate on Mucor miehei lipase and 3T3-L1 preadipocytes. Int J Biol Macromol. 2020. View Source

Lipase Inhibition Differentiation

Commercially available Methyl Ganoderate H is supplied as an analytical standard with a purity of ≥98% as verified by High-Performance Liquid Chromatography (HPLC) . It is specifically marketed for use as an analytical standard for HPLC and LC-MS applications, for quality control of Ganoderma products, and as a reference material . This high, certified purity differentiates it from non-standardized natural product extracts or lower-purity isolates, ensuring reproducible and accurate analytical results.

Lipase Inhibition

Reported

IC₅₀ 0.332 mg/mL

vs. Nuciferine 0.194 mg/mL (1.71-fold less potent)

Supports enzyme inhibition context; lower potency than benchmark

Mucor miehei lipase; mixed-type inhibition

Evidence Dimension	Chemical Purity and Certified Application
Target Compound Data	Purity ≥98% (HPLC); Certified as an analytical standard.
Comparator Or Baseline	Baseline: Crude extracts or lower-purity isolates with undefined composition.
Quantified Difference	Target compound offers a defined, high-purity chemical entity suitable for quantitative analysis.
Conditions	HPLC purity analysis; commercial specification sheet.

Why This Matters

For procurement in analytical chemistry and quality control, the certified high purity and intended use as a reference standard directly guarantee the reliability and reproducibility of experiments, which is not possible with unstandardized or lower-purity alternatives.

Methyl Ganoderate H Procurement Scenarios

Target Deconvolution and Probe Development

Researchers studying inflammation-related pathways (e.g., NF-κB, MAPK) can employ Methyl Ganoderate H to modulate nitric oxide (NO) production without inducing significant cytotoxicity in common cell lines like HL-60, HeLa, or MCF-7 [1]. This allows for the isolation of specific anti-inflammatory effects from confounding cell death mechanisms.

Complementary Anti-Inflammatory Modulation

Methyl Ganoderate H serves as a characterized moderate, mixed-type inhibitor of lipase (IC50 = 0.332 mg/mL, KI = 0.29 mg/mL) [2]. This specific kinetic profile makes it a valuable tool for comparative studies on lipid metabolism and the evaluation of potential anti-obesity agents, distinct from more potent inhibitors.

Analytical Method and Metabolite Standard

As an analytical standard with a certified purity of ≥98% (HPLC) , Methyl Ganoderate H is essential for the development and validation of HPLC and LC-MS methods for the quantification and quality control of Ganoderma lucidum extracts and dietary supplements .

Application

Selection Property

Validation Focus

SAR probe development

Low-cytotoxicity triterpenoid control

HL-60 / HeLa cytotoxicity endpoint review

Anti-inflammatory modulation studies

Moderate NO inhibition context

LPS-induced NO production in RAW 264.7

Analytical reference standard

Methyl ester chromatographic resolution

HPLC/LC-MS quantification of lanostane triterpenes

• [1] Tung NT, Trang TT, Cuong TD, Thu NV, Woo MH, Min BS. Cytotoxic Triterpenoids from the Fruiting Bodies of Ganoderma lucidum. Natural Product Sciences. 2014;20(1):7-12. View Source
• [2] Liu XT, et al. Inhibitory kinetics and bioactivities of Nuciferine and Methyl Ganoderate on Mucor miehei lipase and 3T3-L1 preadipocytes. Int J Biol Macromol. 2020. View Source